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Compound of Interest

Compound Name: bafilomycinD

Cat. No.: B1264129 Get Quote

Executive Summary & Scientific Context
Bafilomycin D is a macrolide antibiotic and a potent, specific inhibitor of vacuolar-type H+-

ATPase (V-ATPase).[1] While often used as a biosynthetic precursor or analog in studies

involving Bafilomycin A1, it shares the same core macrolide structure and high toxicity profile.

The Core Hazard: The danger of Bafilomycin D lies in its mechanism. V-ATPases are

evolutionarily conserved proton pumps essential for maintaining the pH of lysosomes and

endosomes in all eukaryotic cells—including yours.[2] Inhibition leads to the blockage of

autophagy and lysosomal degradation, potentially causing cell death at nanomolar

concentrations.

The Precautionary Principle: Specific toxicological data (LD50) for Bafilomycin D is less

abundant than for Bafilomycin A1. Therefore, this guide applies the Precautionary Principle:

Bafilomycin D must be handled with the same rigor as Bafilomycin A1 (Category 2 Acute Toxin:

Fatal if Swallowed/Inhaled).[1]

Risk Assessment & Hazard Profile
The following table summarizes the hazards associated with the Bafilomycin class (A1/D)

based on structural homology and available Safety Data Sheets (SDS).
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Parameter Classification Critical Note

Acute Toxicity (Oral) Category 2 (High)

Fatal if swallowed.[1] LD50

(mouse) is approx. 10–20

mg/kg (proxy from BafA1).[1]

Acute Toxicity (Inhalation) Category 2 (High)

Fatal if inhaled.[1] Dust/aerosol

generation is the highest risk

vector.

Skin Corrosion/Irritation Category 2

Causes skin irritation.[3][4][5]

High risk of transdermal

absorption if dissolved in

DMSO.

Target Organ Toxicity Category 3 Respiratory tract irritation.[5]

Physical State Crystalline Solid
Prone to static charge; easily

disperses as fine dust.

The Barrier Strategy: Personal Protective
Equipment (PPE)[1][7]
Do not rely on a single layer of protection. We utilize a "Defense in Depth" strategy where

engineering controls (fume hoods) are the primary barrier, and PPE is the secondary fail-safe.

[1]

Respiratory Protection (Primary Defense)
Engineering Control: All handling of dry powder must occur inside a certified Chemical Fume

Hood or Biological Safety Cabinet (Class II, Type B2 - total exhaust).[1]

PPE Backup: If weighing must occur outside a hood (strongly discouraged), a P100/N99

respirator or a PAPR (Powered Air Purifying Respirator) is required.[1] Surgical masks

provide zero protection against chemical aerosols.

Dermal Protection (The DMSO Factor)
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Bafilomycin D is hydrophobic and typically solubilized in Dimethyl Sulfoxide (DMSO).[1] DMSO

is a potent solvent that permeates skin rapidly, carrying dissolved toxins directly into the

bloodstream.

Glove Protocol: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 5-8 mil) or Laminate (Silver Shield) for prolonged handling.

[1]

Why? Standard latex degrades quickly in organic solvents. Nitrile offers superior chemical

resistance, but DMSO can eventually permeate thin nitrile; the second layer provides the

necessary "breakthrough time" buffer.

Body Protection: Lab coat (buttoned, wrist cuffs) is the minimum.[1] For high-concentration

stock preparation (>1 mM), wear a chemical-resistant apron or Tyvek sleeves.[1]

Ocular Protection
Standard: Chemical splash goggles (ANSI Z87.1).[1]

Contraindicated: Standard safety glasses with open sides are insufficient for handling liquids

that may splash (especially DMSO solutions).[1]

Visualizing the Safety Workflow
The following diagram illustrates the decision matrix for PPE selection based on the physical

state of the compound.
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Start: Handling Bafilomycin D

Determine Physical State

Solid / Powder Form
(High Inhalation Risk)

Weighing

Liquid / Solution (DMSO)
(High Absorption Risk)

Pipetting

MANDATORY:
Chemical Fume Hood

MANDATORY:
Double Nitrile Gloves

Respiratory Protection:
N95/P100 (if hood fails)

Disposal:
High-Temp Incineration

Eye Protection:
Splash Goggles

Click to download full resolution via product page

Caption: Operational workflow for PPE selection based on the physical state of Bafilomycin D.

Operational Protocol: Solubilization & Handling
This is the most critical phase. The transition from solid powder to liquid solution presents the

highest risk of exposure via static aerosolization.

Reagents Required:

Bafilomycin D (Solid)[1][6]
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Anhydrous DMSO (Dimethyl Sulfoxide) or Ethanol (100%)[1]

Vortex mixer (inside hood)[1]

Step-by-Step Procedure:

Equilibration: Allow the Bafilomycin D vial to warm to room temperature before opening. This

prevents condensation from forming inside the vial, which can degrade the antibiotic and

cause powder clumping.

Static Control: Use an anti-static gun or wipe on the vial exterior if available. Macrolide

powders are light and prone to "jumping" due to static charge.

Solvent Addition:

Calculate the volume of DMSO required to reach a stock concentration (typically 10 µM to

1 mM).

Technique: Do not weigh the powder if possible. It is safer to add a known volume of

solvent directly to the manufacturer's vial (assuming the mass is known/certified) to create

a master stock.[1]

Inject the solvent slowly down the side of the vial wall to minimize aerosol displacement.

Dissolution: Cap the vial tightly. Vortex gently inside the fume hood until the solution is clear.

Aliquot Storage: Immediately aliquot the stock solution into amber glass or high-quality

polypropylene microtubes. Store at -20°C.

Note: Avoid repeated freeze-thaw cycles.[1][6]

Mechanism of Action (The "Why")
Understanding the mechanism reinforces the importance of safety. Bafilomycin D is not just a

chemical irritant; it is a functional inhibitor of cellular life support systems.[7]
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Caption: Bafilomycin D specifically inhibits the V0 sector of V-ATPase, preventing lysosomal

acidification and halting autophagy.[1]

Emergency & Disposal Procedures
Accidental Exposure:

Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes.[3]

If dissolved in DMSO, do not scrub vigorously (increases absorption).[1] Seek medical

attention.

Eye Contact: Flush eyes for 15 minutes using an eyewash station.

Ingestion: Do NOT induce vomiting. Call a poison control center immediately.

Disposal: Bafilomycin D is a hazardous chemical waste.[3]

Solids: Collect in a dedicated hazardous waste container labeled "Toxic Solid."

Liquids: Collect in a "Toxic Organic Solvent" stream.

Destruction: Must be disposed of via High-Temperature Incineration. Do not pour down the

drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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